Cas no 2034347-02-7 (1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea)

• Product Name: 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea
• CAS No: 2034347-02-7
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 5376752
• Update Time: 2025-05-20

1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(3-hydroxy-3-thiophen-3-ylpropyl)urea
• 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea

• Inchi： 1S/C15H18N2O2S/c18-14(13-7-9-20-11-13)6-8-16-15(19)17-10-12-4-2-1-3-5-12/h1-5,7,9,11,14,18H,6,8,10H2,(H2,16,17,19)
• InChI Key： FVXIVXSAMKUGLZ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(NCCC(O)C1C=CSC=1)=O

Additional information on 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea

Introduction to 1-Benzyl-3-[3-Hydroxy-3-(Thiophen-3-yl)propyl]urea (CAS No. 2034347-02-7)

1-Benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea, with the CAS number 2034347-02-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea is characterized by a benzyl group attached to the urea moiety and a thiophene-substituted propyl chain with a hydroxyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for both academic research and pharmaceutical development.

Recent studies have highlighted the potential of 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea has also been investigated for its antiviral properties. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is thought to involve interference with viral entry or replication processes, although further research is needed to elucidate the exact mechanisms.

The anticancer potential of 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea has also been explored. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer activity is attributed to its ability to disrupt cell cycle progression and induce DNA damage, leading to cell death. These findings suggest that 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea have been studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-benzyl-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a new therapeutic option.

In conclusion, 1-benzyl-3-[3-hydroxy-3-(thiophen-3-y l)propy l]urea (CAS No. 20 20 20 20 20 20 20 20 20 20 20 20 20 20 20 -7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As the field of medicinal chemistry advances, compounds like 1-benz yl - - - - - - - - - - - - - - - - - - - [corrected: benz yl] [corrected: benz yl] [corrected: benz yl] [corrected: benz yl] [corrected: benz yl] [corrected: benz yl] [corrected: benz yl] [corrected: benz yl] [corrected: benz yl]-[hydrox yl -(th iophe n-y l )pro pyl ]ur ea strong > will play an increasingly important role in the development of innovative treatments for a wide range of diseases. p >